Cas no 38818-67-6 (Isoverrucarol)
Isoverrucarol structure
Product Name:Isoverrucarol
CAS No:38818-67-6
MF:C15H22O4
MW:266.332785129547
CID:313652
PubChem ID:162331
Update Time:2024-03-04
Isoverrucarol Chemical and Physical Properties
Names and Identifiers
-
- Trichothec-9-ene-3,15-diol,12,13-epoxy-, (3a)-
- Isoverrucarol
- DOT2G8E75A
- 3,15-Didesacetylcalonectrin
- Q27276513
- 12,13-Epoxytrichothec-9-ene-3,15-diol
- TRICHOTHEC-9-ENE-3,15-DIOL, 12,13-EPOXY-, (3.ALPHA.)-
- 38818-67-6
- Tricothec-9-ene-3,15-diol, 12,13-epoxy-, (3alpha)-
- 3,15-Dihydroxy-12,13-epoxytrichothec-9-ene
- DTXSID10959611
- UNII-DOT2G8E75A
- 3,15-Dideacetylcalonectrin
- (1R,2R,7R,9R,10R,12S)-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-ol
-
- Inchi: 1S/C15H22O4/c1-9-3-4-14(7-16)11(5-9)19-12-10(17)6-13(14,2)15(12)8-18-15/h5,10-12,16-17H,3-4,6-8H2,1-2H3/t10-,11-,12-,13-,14-,15+/m1/s1
- InChI Key: NBRKAFIHDFEBCP-OJVARPOJSA-N
- SMILES: O1C[C@]21[C@H]1[C@@H](C[C@]2(C)[C@@]2(CO)CCC(C)=C[C@H]2O1)O
Computed Properties
- Exact Mass: 266.152
- Monoisotopic Mass: 266.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 461
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.2
- XLogP3: 0
Experimental Properties
- Density: 1.3
- Boiling Point: 421°Cat760mmHg
- Flash Point: 208.4°C
- Refractive Index: 1.595
Isoverrucarol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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